Cas no 436092-88-5 (4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE)

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE is a specialized aromatic amine derivative featuring a tetrazole ring substituted with an ethyl group. This compound is of interest in pharmaceutical and agrochemical research due to its unique heterocyclic structure, which can enhance binding affinity and metabolic stability in active molecules. The tetrazole moiety serves as a bioisostere for carboxylic acids, offering improved lipophilicity and bioavailability. Its amine functionality provides a versatile handle for further derivatization, making it valuable in the synthesis of biologically active compounds. The product is typically characterized by high purity and stability, ensuring reliable performance in synthetic applications.
4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE structure
436092-88-5 structure
Product Name:4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE
CAS No:436092-88-5
MF:C9H11N5
MW:189.217140436172
CID:830026
Update Time:2026-04-29

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE
    • 4-(2-ETHYL-2H-TETRAZOL-5-YL)-PHENYLAMINE
    • 4-(2-ethyltetrazol-5-yl)aniline
    • Inchi: InChI=1S/C9H11N5/c1-2-14-12-9(11-13-14)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3
    • InChI Key: XHJVWDBSIBURKF-UHFFFAOYSA-N
    • SMILES: CCN1N=C(C2=CC=C(C=C2)N)N=N1

Computed Properties

  • Exact Mass: 189.10100
  • Monoisotopic Mass: 189.101445
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Density: 1.33
  • Boiling Point: 397.2°C at 760 mmHg
  • Flash Point: 194°C
  • Refractive Index: 1.686
  • PSA: 69.62000
  • LogP: 1.52340

4-(2-ETHYL-2H-TETRAZOL-5-YL)PHENYLAMINE Pricemore >>

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